Cas no 2138521-51-2 (1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane)

• Product Name: 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane
• CAS No: 2138521-51-2
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 5793509
• PubChem ID: 165486271
• Update Time: 2025-10-21

1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1135368
• 2138521-51-2
• 1-(butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane
• 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane

• Inchi： 1S/C14H27IO/c1-4-6-13-7-9-14(11-15,10-8-13)16-12(3)5-2/h12-13H,4-11H2,1-3H3
• InChI Key： FLVDKHJWCOJQIZ-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CCC)CC1)OC(C)CC

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane

Professional Introduction to Compound with CAS No. 2138521-51-2 and Product Name: 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane

The compound identified by the CAS number 2138521-51-2 and the product name 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an iodomethyl group and an alkoxy substituent on a cyclohexane backbone suggests a versatile chemical entity that could be utilized in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their medicinal properties. The cyclohexane ring in 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane serves as an excellent scaffold for designing molecules with enhanced bioavailability and improved pharmacokinetic profiles. The iodomethyl moiety, in particular, is a crucial functional group that facilitates further chemical modifications, making it a valuable intermediate in drug synthesis. This compound’s structural design aligns with the growing trend toward the development of targeted therapies, where precise molecular architecture is essential for achieving desired pharmacological effects.

Current research in medicinal chemistry emphasizes the importance of molecular diversity in drug discovery. The combination of an alkoxy group and an iodomethyl substituent in 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane provides a rich platform for exploring different chemical reactions, including cross-coupling reactions that are pivotal in modern synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to construct more complex molecular frameworks. Such transformations are highly valued in the synthesis of biologically active compounds, where precise control over reaction conditions is necessary to achieve high yields and purity.

One of the most promising applications of this compound lies in its potential use as a precursor for antiviral and anticancer agents. The cyclohexane ring’s stability and the presence of reactive sites like the iodomethyl group make it an ideal candidate for further derivatization. Recent studies have demonstrated that similar structural motifs can be effective in inhibiting viral proteases and kinases, which are critical targets in antiviral drug development. Additionally, the alkylating properties associated with the iodomethyl group suggest potential utility in creating alkylating agents that target DNA or RNA in cancer cells, thereby disrupting their replication and proliferation.

The synthesis of 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane involves multi-step organic transformations that highlight its complexity and synthetic utility. The introduction of the butan-2-yloxy group at one position on the cyclohexane ring followed by iodination at another position creates a molecule with multiple reactive sites. This allows chemists to selectively modify different parts of the molecule without affecting other functional groups, which is crucial for achieving high selectivity and yield in subsequent reactions. The propyl substituent at the fourth position further enhances the compound’s structural diversity, enabling it to interact with biological targets in unique ways.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in vitro. For example, modifications involving the replacement or alteration of functional groups have led to compounds with enhanced binding affinity to specific protein targets. These findings underscore the importance of fine-tuning molecular structure to optimize pharmacological properties. The ability to systematically modify 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane makes it a valuable tool for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

The role of computational chemistry and molecular modeling has been increasingly recognized in drug discovery processes. By leveraging advanced computational methods, researchers can predict how different modifications to 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane will affect its biological activity. This approach allows for rapid screening of potential drug candidates before they are synthesized experimentally, saving time and resources. Furthermore, computational studies can provide insights into how these compounds interact with biological targets at a molecular level, which is essential for understanding their mechanism of action.

The industrial significance of this compound extends beyond academic research. Pharmaceutical companies are actively seeking novel intermediates that can streamline drug development pipelines. The versatility of 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane as a synthetic building block makes it an attractive candidate for large-scale production and commercialization. Its potential applications in various therapeutic areas could lead to significant advancements in patient care if successfully translated into clinical use.

Future directions for research on this compound include exploring its role in developing treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The structural features present in 1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane suggest that it may interact with neurotransmitter receptors or enzymes involved in these conditions. By designing derivatives that enhance or modulate these interactions, researchers could develop new therapeutic strategies that address underlying pathophysiological mechanisms.

In conclusion,1-(Butan-2-yloxy)-1-(iodomethyl)-4-propylcyclohexane (CAS No. 2138521-51-2) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, including the presence of both an alkoxylated cyclohexane ring and an iodomethyl group, make it a versatile intermediate for synthetic chemistry. Ongoing research into its biological activity and potential therapeutic uses holds great promise for advancing medical treatments across multiple disease areas.